![molecular formula C10H27NSi2 B099061 N,N-bis(trimethylsilylmethyl)ethanamine CAS No. 17988-70-4](/img/structure/B99061.png)
N,N-bis(trimethylsilylmethyl)ethanamine
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Description
N,N-bis(trimethylsilylmethyl)ethanamine, also known as this compound, is a useful research compound. Its molecular formula is C10H27NSi2 and its molecular weight is 217.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Properties and Structure
N,N-bis(trimethylsilylmethyl)ethanamine has the molecular formula C7H21NSi2 and a molecular weight of approximately 173.43 g/mol. Its structure features two trimethylsilyl groups attached to a central ethanamine backbone, enhancing its reactivity and solubility in organic solvents.
Silylation Reagent in Organic Chemistry
One of the primary applications of this compound is as a silylating agent . It is used to protect functional groups such as alcohols and amines during chemical reactions, allowing for selective transformations without interference from these groups.
Table 1: Comparison of Silylation Agents
Silylation Agent | Application | Advantages |
---|---|---|
This compound | Protecting alcohols and amines | High stability and solubility |
Hexamethyldisilazane | General silylation | Widely used but less selective |
Trimethylchlorosilane | Quick silylation | Fast reaction but less stable |
Applications in Analytical Chemistry
This compound is extensively used in gas chromatography (GC) for the derivatization of polar compounds. By converting polar functional groups into non-polar trimethylsilyl derivatives, it enhances the volatility and detectability of analytes.
Case Study: Derivatization for GC Analysis
In a study analyzing fatty acids, this compound was employed to derivatize the acids before GC analysis. The results showed improved peak shapes and retention times compared to non-derivatized samples, demonstrating its effectiveness in enhancing analytical sensitivity.
Role in Materials Science
The compound also finds applications in materials science, particularly in the development of silicone-based materials . Its ability to modify surface properties makes it useful for creating coatings with enhanced hydrophobicity or adhesion properties.
Table 2: Applications in Materials Science
Material Type | Application | Benefits |
---|---|---|
Silicone coatings | Enhancing surface properties | Improved water repellency |
Polymer composites | Increasing mechanical strength | Enhanced durability under stress |
Biological Applications
While primarily used in synthetic chemistry, there is emerging interest in the biological implications of this compound. Preliminary studies suggest potential interactions with biological targets, although detailed biological activity data remain limited.
Case Study: Interaction Studies
Research has indicated that compounds with similar structures exhibit significant pharmacological properties. For instance, derivatives of trimethylsilyl compounds have shown promise as enzyme inhibitors or modulators of neurotransmitter systems. Further studies are needed to elucidate specific biological effects related to this compound.
Properties
CAS No. |
17988-70-4 |
---|---|
Molecular Formula |
C10H27NSi2 |
Molecular Weight |
217.5 g/mol |
IUPAC Name |
N,N-bis(trimethylsilylmethyl)ethanamine |
InChI |
InChI=1S/C10H27NSi2/c1-8-11(9-12(2,3)4)10-13(5,6)7/h8-10H2,1-7H3 |
InChI Key |
AOPUIYWQICJKPO-UHFFFAOYSA-N |
SMILES |
CCN(C[Si](C)(C)C)C[Si](C)(C)C |
Canonical SMILES |
CCN(C[Si](C)(C)C)C[Si](C)(C)C |
Key on ui other cas no. |
17988-70-4 |
Synonyms |
Ethylamine, N,N-bis(trimethylsilyl)methyl]- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.